Cas no 2172252-06-9 (2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde)

• Product Name: 2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde
• CAS No: 2172252-06-9
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6344262
• PubChem ID: 165587029
• Update Time: 2025-10-29

2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde
• EN300-1619350
• 2,2-dimethyl-1-[(2-methylcyclopropyl)methyl]cyclopropane-1-carbaldehyde
• 2172252-06-9

• Inchi： 1S/C11H18O/c1-8-4-9(8)5-11(7-12)6-10(11,2)3/h7-9H,4-6H2,1-3H3
• InChI Key： MQBVMHWVJMYZJH-UHFFFAOYSA-N
• SMILES： O=CC1(CC2CC2C)CC1(C)C

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde

Introduction to 2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde (CAS No. 2172252-06-9) and Its Emerging Applications in Chemical Biology

2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde, identified by the CAS number 2172252-06-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential biological activities. This aldehyde derivative belongs to a class of cyclic compounds characterized by multiple stereocenters, which contribute to its versatility in synthetic chemistry and pharmacological applications. The compound’s name highlights key structural features, including two methyl groups at the 2-position, a 2-methylcyclopropyl substituent at the 1-position, and a cyclopropane ring system, all of which contribute to its distinctive chemical properties.

The stereochemistry of 2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde plays a crucial role in determining its reactivity and biological interactions. The presence of multiple stereocenters allows for the synthesis of enantiomerically pure derivatives, which is essential for studying chiral effects in biological systems. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically enriched forms of this compound, opening up new avenues for exploring its pharmacological potential.

One of the most compelling aspects of 2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde is its utility as a building block in drug discovery. The aldehyde functional group serves as a reactive handle for further derivatization, allowing chemists to attach various pharmacophores or bioactive moieties. This flexibility has made it a valuable intermediate in the synthesis of novel compounds with potential applications in treating a range of diseases. For instance, studies have shown that aldehyde-containing molecules can interact with biological targets such as enzymes and receptors, modulating their activity and potentially leading to therapeutic effects.

Recent research has focused on the biological activity of derivatives of 2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde. In particular, investigations have revealed that certain analogs exhibit inhibitory effects on specific enzymes implicated in inflammatory pathways. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases. The cyclopropane ring system, a defining feature of this compound, has been shown to enhance binding affinity to biological targets due to its rigid conformation, which can mimic natural substrates or ligands.

The synthetic pathways for preparing CAS No. 2172252-06-9 have also seen significant innovation. Modern synthetic techniques, such as transition metal-catalyzed reactions and organometallic chemistry, have enabled more efficient and scalable production methods. These advancements not only improve the availability of the compound but also allow for greater control over its stereochemical purity. Such improvements are critical for ensuring reproducibility in biological assays and for advancing preclinical studies.

Another area of interest is the application of computational chemistry in understanding the interactions between 2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde and biological targets. Molecular modeling techniques have been employed to predict binding modes and affinity profiles, providing insights into how structural modifications might influence biological activity. These computational approaches complement experimental studies by offering rapid screening tools for identifying promising derivatives.

The pharmacokinetic properties of this compound are also under investigation. Understanding how CAS No. 2172252-06-9 is metabolized and distributed within an organism is essential for optimizing its therapeutic potential. Studies using spectroscopic methods and mass spectrometry have begun to unravel the metabolic pathways involved, providing valuable data for drug development.

In conclusion, 2,2-dimethyl-1-(2-methylcyclopropyl)methylcyclopropane-1-carbaldehyde (CAS No. 2172252-06-9) represents a fascinating subject of study in chemical biology. Its unique structural features offer opportunities for developing novel therapeutic agents with applications ranging from anti-inflammatory treatments to other therapeutic areas where precise molecular targeting is required. Continued research into its synthetic chemistry, stereochemistry,and biological activity will likely uncover even more exciting possibilities for this remarkable compound.